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Compound of Interest

Compound Name: GSK-7975A

Cat. No.: B15615724 Get Quote

Technical Support Center: GSK-7975A
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of GSK-7975A
solutions. Below you will find troubleshooting guides and frequently asked questions to ensure

the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of GSK-7975A?

A1: For long-term storage, the solid form of GSK-7975A should be stored at -20°C for up to 3

years or at 4°C for up to 2 years.[1][2] It is also recommended to protect it from light.[3]

Q2: What is the recommended solvent for preparing GSK-7975A stock solutions?

A2: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

stock solutions of GSK-7975A.[1][2][4][5] Ethanol can also be used.[4] The compound is

insoluble in water.[4][5]

Q3: What is the solubility of GSK-7975A in common solvents?

A3: The solubility of GSK-7975A varies slightly among suppliers but is generally high in DMSO.

It is crucial to use fresh, anhydrous DMSO as its hygroscopic nature can negatively impact

solubility.[2][4]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15615724?utm_src=pdf-interest
https://www.benchchem.com/product/b15615724?utm_src=pdf-body
https://www.benchchem.com/product/b15615724?utm_src=pdf-body
https://www.benchchem.com/product/b15615724?utm_src=pdf-body
https://www.abmole.com/products/gsk-7975a.html
https://www.medchemexpress.com/GSK-7975A.html
https://www.merckmillipore.com/HK/en/product/CRAC-Channel-Inhibitor-IV-GSK-7975A-CAS-1253186-56-9-Calbiochem,EMD_BIO-534351
https://www.benchchem.com/product/b15615724?utm_src=pdf-body
https://www.benchchem.com/product/b15615724?utm_src=pdf-body
https://www.abmole.com/products/gsk-7975a.html
https://www.medchemexpress.com/GSK-7975A.html
https://www.selleckchem.com/products/gsk-7975a.html
https://www.medkoo.com/products/7783
https://www.selleckchem.com/products/gsk-7975a.html
https://www.selleckchem.com/products/gsk-7975a.html
https://www.medkoo.com/products/7783
https://www.benchchem.com/product/b15615724?utm_src=pdf-body
https://www.benchchem.com/product/b15615724?utm_src=pdf-body
https://www.medchemexpress.com/GSK-7975A.html
https://www.selleckchem.com/products/gsk-7975a.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q4: How should I store GSK-7975A stock solutions?

A4: Stock solutions of GSK-7975A in DMSO should be aliquoted to avoid repeated freeze-thaw

cycles and stored at -80°C for up to 2 years or at -20°C for up to 1 year.[2] Some suppliers

suggest that stock solutions are stable for up to 3 months at -20°C.[3] For short-term storage of

a few days to weeks, 0-4°C is acceptable.[5]

Q5: My GSK-7975A solution appears to have precipitated. What should I do?

A5: If you observe precipitation, gentle warming and/or sonication can be used to help

redissolve the compound.[2] To prevent precipitation, ensure you are using a sufficiently high

concentration of the appropriate solvent and consider the storage temperature.

Data Summary Tables
Table 1: Storage Conditions for GSK-7975A

Form
Storage
Temperature

Duration Citations

Solid (Powder) -20°C 3 years [1][2]

4°C 2 years [1][2]

In Solvent (DMSO) -80°C 2 years [2]

-20°C 1 year [2]

-20°C 3 months [3]

0-4°C Days to weeks [5]

Table 2: Solubility of GSK-7975A
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Solvent Solubility Citations

DMSO ≥ 90 mg/mL (226.53 mM) [1][2]

79 mg/mL (198.84 mM) [4]

50 mg/mL

Ethanol 79 mg/mL [4]

Water Insoluble [4][5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out the desired amount of GSK-7975A powder (Molecular

Weight: 397.31 g/mol ). For example, to prepare 1 mL of a 10 mM stock solution, you would

need 3.97 mg.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the solid GSK-
7975A. For a 10 mM solution, you would add DMSO to reach a final volume of 1 mL.

Dissolution: Vortex or sonicate the solution until the compound is completely dissolved.

Gentle warming can be applied if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in

appropriate vials. Store the aliquots at -20°C or -80°C as recommended in Table 1.

Protocol 2: General Workflow for Assessing Solution Stability

This is a general guide for researchers wanting to assess the stability of their specific GSK-
7975A working solutions under their experimental conditions.

Prepare a fresh stock solution of GSK-7975A in the desired solvent (e.g., DMSO) at a known

concentration.

Dilute the stock solution to the final working concentration in your experimental buffer or cell

culture medium.
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Divide the working solution into several aliquots.

Store the aliquots under different conditions you wish to test (e.g., 4°C, room temperature,

37°C) and for different durations (e.g., 0, 2, 4, 8, 24 hours).

At each time point, analyze the concentration and purity of GSK-7975A in an aliquot from

each storage condition using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC).

Compare the results to the initial (time 0) sample to determine the percentage of

degradation.

Visual Guides
Below are diagrams to illustrate key concepts and workflows related to GSK-7975A.
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Caption: Mechanism of CRAC channel inhibition by GSK-7975A.
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Caption: Workflow for preparing GSK-7975A stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. abmole.com [abmole.com]

2. medchemexpress.com [medchemexpress.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15615724?utm_src=pdf-body-img
https://www.benchchem.com/product/b15615724?utm_src=pdf-body
https://www.benchchem.com/product/b15615724?utm_src=pdf-custom-synthesis
https://www.abmole.com/products/gsk-7975a.html
https://www.medchemexpress.com/GSK-7975A.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. merckmillipore.com [merckmillipore.com]

4. selleckchem.com [selleckchem.com]

5. medkoo.com [medkoo.com]

To cite this document: BenchChem. [Stability and storage of GSK-7975A solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615724#stability-and-storage-of-gsk-7975a-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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